Cas no 2228922-26-5 (1-(4-fluoro-2-methylphenyl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(4-fluoro-2-methylphenyl)cyclopropane-1-carbaldehyde
• CAS No: 2228922-26-5
• MF: C₁₁H₁₁FO
• MW: 178.202846765518
• CID: 5832375
• PubChem ID: 165656086
• Update Time: 2025-06-08

1-(4-fluoro-2-methylphenyl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluoro-2-methylphenyl)cyclopropane-1-carbaldehyde
• 2228922-26-5
• EN300-1819838

• Inchi： 1S/C11H11FO/c1-8-6-9(12)2-3-10(8)11(7-13)4-5-11/h2-3,6-7H,4-5H2,1H3
• InChI Key： ZFDZEUCOHRQIRN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C)C=1)C1(C=O)CC1

Computed Properties

• Exact Mass: 178.079393132g/mol
• Monoisotopic Mass: 178.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(4-fluoro-2-methylphenyl)cyclopropane-1-carbaldehyde

Comprehensive Overview of 1-(4-fluoro-2-methylphenyl)cyclopropane-1-carbaldehyde (CAS No. 2228922-26-5)

1-(4-fluoro-2-methylphenyl)cyclopropane-1-carbaldehyde (CAS No. 2228922-26-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique cyclopropane ring and aldehyde functional group, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, featuring a 4-fluoro-2-methylphenyl moiety, contributes to its reactivity and potential applications in drug discovery and fine chemical synthesis.

The growing interest in fluorinated compounds like 1-(4-fluoro-2-methylphenyl)cyclopropane-1-carbaldehyde is driven by their enhanced bioavailability and metabolic stability, making them valuable in the development of novel therapeutics. Researchers are particularly focused on its role in designing small molecule inhibitors and proteolysis-targeting chimeras (PROTACs), which are currently trending in the pharmaceutical industry. Additionally, its aldehyde group offers a reactive handle for further derivatization, enabling the creation of diverse chemical libraries for high-throughput screening.

In agrochemical applications, 1-(4-fluoro-2-methylphenyl)cyclopropane-1-carbaldehyde is explored as a precursor for crop protection agents. The fluoro and methyl substituents on the phenyl ring enhance the compound's lipophilicity, which is critical for penetrating plant cell membranes. This property aligns with the increasing demand for sustainable pest control solutions, a hot topic in modern agriculture. Its potential to contribute to green chemistry initiatives further elevates its relevance in contemporary research.

From a synthetic chemistry perspective, the cyclopropane ring in 1-(4-fluoro-2-methylphenyl)cyclopropane-1-carbaldehyde is of particular interest due to its ring strain and unique electronic properties. This structural feature is often leveraged in the design of bioactive molecules and functional materials. The compound's compatibility with various cross-coupling reactions and catalyzed transformations makes it a valuable building block in organic synthesis. Recent advancements in flow chemistry and microwave-assisted synthesis have further expanded its utility in scalable production.

The analytical characterization of 1-(4-fluoro-2-methylphenyl)cyclopropane-1-carbaldehyde typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound's purity and structural integrity, which are critical for its application in high-value industries. The rise of AI-driven drug discovery platforms has also increased the demand for well-characterized intermediates like this compound, as they are essential for training predictive models and optimizing synthetic routes.

Environmental and safety considerations are paramount when handling 1-(4-fluoro-2-methylphenyl)cyclopropane-1-carbaldehyde. While it is not classified as a hazardous material, proper storage conditions—such as protection from light and moisture—are recommended to maintain its stability. The compound's low ecotoxicity profile aligns with the principles of green chemistry, making it a preferred choice for eco-conscious manufacturers. This aspect is particularly relevant given the current emphasis on sustainable chemical practices and regulatory compliance.

In conclusion, 1-(4-fluoro-2-methylphenyl)cyclopropane-1-carbaldehyde (CAS No. 2228922-26-5) represents a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features, combined with its reactivity and compatibility with modern synthetic techniques, position it as a key player in the development of next-generation chemical entities. As research continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and industry today.